N-(4-{[(4-bromo-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide

• IUPAC Name: N-[4-[2-(4-bromo-2-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C19H16BrN3O2S/c1-12-9-14(20)7-8-16(12)22-17(24)10-15-11-26-19(21-15)23-18(25)13-5-3-2-4-6-13/h2-9,11H,10H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key: RSNIGDUXDGAGGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C19H16BrN3O2S
• Molecular Weight: 430.3 g/mol

Description

“N-(4-{[(4-bromo-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide” is a complex organic compound. It has a molecular formula of C22H19BrFN3O4S, an average mass of 520.371 Da, and a monoisotopic mass of 519.026367 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR, and elemental).

Molecular Structure Analysis

The molecular structure of this compound can be confirmed by various spectroanalytical data. For instance, the 1H-NMR and 13C-NMR data provide information about the hydrogen and carbon atoms in the molecule. Additionally, the IR data give insights into the types of bonds present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure and spectroanalytical data. For example, the NMR data provide information about the chemical environment of the hydrogen and carbon atoms, while the IR data reveal the types of bonds present.

Scientific Research Applications

Antimicrobial Activity

. This suggests that “N-(4-{[(4-bromo-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide” could potentially be used in the development of new antimicrobial agents.

Anticancer Activity

. This indicates that the compound could have potential applications in cancer research and treatment.

Chemical Synthesis

The compound could be used as a reagent in chemical synthesis. .

Future Directions

Future research could focus on further exploring the biological activities of this compound and its derivatives. Given their promising antimicrobial and anticancer activities, these compounds could potentially be used as lead compounds for rational drug designing.

Mechanism of Action

Mode of Action

The specific mode of action for this compound is not detailed in the available resources. Typically, such compounds bind to their target proteins or enzymes, modulating their activity. This can result in a variety of effects, depending on the nature of the target and the type of interaction .

Biochemical Pathways

The compound’s structure suggests it may be involved in a variety of reactions, including protodeboronation . Protodeboronation is a process where a boron atom is removed from a molecule, often leading to significant changes in the molecule’s properties and behavior .

Pharmacokinetics

These factors significantly impact a drug’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

For instance, if the compound inhibits a particular enzyme, this could lead to decreased production of a specific metabolite, potentially leading to therapeutic effects .